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Abstract

15-Keto-Eicosatetraenoic Acid (15-KETE), also known as 15-oxo-Eicosatetraenoic Acid (15-
0x0-ETE), is a biologically active lipid mediator derived from the oxidation of arachidonic acid.
As a member of the eicosanoid family, 15-KETE plays a significant role in various physiological
and pathological processes, particularly in the regulation of inflammation and cellular
proliferation. This technical guide provides a comprehensive overview of the chemical
structure, properties, and biological functions of 15-KETE, with a focus on its signaling
pathways and potential as a therapeutic target. Detailed experimental protocols for its
guantification are also provided.

Chemical Structure and Properties

15-KETE is a polyunsaturated fatty acid characterized by a 20-carbon chain with four double
bonds and a ketone group at the 15th carbon. Its electrophilic nature, conferred by the a,3-
unsaturated ketone moiety, is central to its biological activity.[1][2]

Table 1: Chemical and Physical Properties of 15-KETE
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Property Value Reference

_ 15-0x0-57,87,117,13E-
Systematic Name ] ) ) [3]
eicosatetraenoic acid

Synonyms 15-KETE, 15-0x0-ETE [3]
Molecular Formula C20H3003 [3]
Molecular Weight 318.5 g/mol [3]
CAS Number 81416-72-0 [3]

Solution in ethanol
Appearance ] ] [3]
(commercially available)

DMF: Miscible, DMSO:
Solubility Miscible, Ethanol: Miscible, [3]
PBS (pH 7.2): 0.8 mg/ml

Amax 279 nm [3]

Biosynthesis of 15-KETE

15-KETE is not a primary product of arachidonic acid metabolism but is synthesized from its
precursor, 15-hydroxyeicosatetraenoic acid (15-HETE). The biosynthesis is a multi-step

enzymatic process.[1][2]

o Formation of 15-HETE: Arachidonic acid is first converted to 15-hydroperoxyeicosatetraenoic
acid (15-HpETE) by the action of 15-lipoxygenase (15-LOX). 15-HpETE is then rapidly
reduced to 15(S)-HETE.[1][2]

o Oxidation to 15-KETE: The hydroxyl group of 15(S)-HETE is oxidized to a ketone group by
the enzyme NAD*-dependent 15-hydroxyprostaglandin dehydrogenase (15-PGDH), yielding
15-KETE.[1][2][4]

Peroxidase

15-KETE (15-0x0-ETE)
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Caption: Biosynthesis of 15-KETE from Arachidonic Acid.

Biological Activities and Signaling Pathways

15-KETE exhibits potent anti-inflammatory and anti-proliferative effects through the modulation
of key signaling pathways. Its electrophilic nature allows it to interact with and modify specific
cysteine residues on target proteins.

Anti-inflammatory Effects: Nrf2 Activation and NF-kB
Inhibition

15-KETE is a known activator of the Nrf2 antioxidant response and an inhibitor of the pro-
inflammatory NF-kB pathway.[1]

Under basal conditions, the transcription factor Nrf2 is kept in the cytoplasm by its inhibitor,
Keapl, which facilitates its degradation. Electrophilic compounds like 15-KETE can modify
cysteine residues on Keapl, leading to a conformational change that disrupts the Keap1-Nrf2
interaction. This allows Nrf2 to translocate to the nucleus, where it binds to the Antioxidant
Response Element (ARE) and initiates the transcription of antioxidant and cytoprotective
genes, such as Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Dehydrogenase 1 (NQO1).

[1](5]1(6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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